Cas no 71620-96-7 (2-Piperazinone,1,3,3,4-tetramethyl-)

2-Piperazinone,1,3,3,4-tetramethyl- structure
71620-96-7 structure
Product Name:2-Piperazinone,1,3,3,4-tetramethyl-
CAS No:71620-96-7
MF:C8H16N2O
MW:156.225441932678
CID:548349
PubChem ID:18003351
Update Time:2025-04-19

2-Piperazinone,1,3,3,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,1,3,3,4-tetramethyl-
    • (2R,6S)-1-ACETYL-2,6-DIMETHYLPIPERAZINE
    • 1,3,3,4-tetramethylpiperazin-2-one
    • Piperazinone, 1,3,3,4-tetramethyl- (9CI)
    • AG-G-80846
    • AGN-PC-01NR8S
    • CTK5D4743
    • Piperazinone, 1,3,3,4-tetramethyl-
    • SureCN1030558
    • DTXSID40592419
    • WFGMRESWHYSOKC-UHFFFAOYSA-N
    • tetramethyl piperazinone
    • 71620-96-7
    • N1,N4 -dimethyl-3,3-dimethyl-2-piperazinone
    • SCHEMBL1030558
    • Inchi: 1S/C8H16N2O/c1-8(2)7(11)9(3)5-6-10(8)4/h5-6H2,1-4H3
    • InChI Key: WFGMRESWHYSOKC-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(C)N(C)CCN1C

Computed Properties

  • Exact Mass: 156.12638
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55
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